Cas no 916747-52-9 (Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- )

Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- structure

916747-52-9 structure

Product Name:Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]-

CAS No:916747-52-9

MF:C₁₀H₁₄BBrO₂

MW:256.931962490082

MDL:MFCD28167212

CID:2852557

Update Time:2025-09-27

Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

- B-[2-Bromo-5-(1,1-dimethylethyl)phenyl]boronic acid (ACI)
- (2-Bromo-5-tert-butylphenyl)boronic acid
- 2-Bromo-5-tert-butylphenylboronic acid
- Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]-
- MDL： MFCD28167212
- Inchi： 1S/C10H14BBrO2/c1-10(2,3)7-4-5-9(12)8(6-7)11(13)14/h4-6,13-14H,1-3H3
- InChI Key： VJXTZFJQNHGDIG-UHFFFAOYSA-N
- SMILES： BrC1C(B(O)O)=CC(C(C)(C)C)=CC=1

Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1198316-1g	2-Bromo-5-(tert-butyl)phenylboronic Acid	916747-52-9	95%	1g	$1320	2024-07-19
eNovation Chemicals LLC	Y1198316-1g	2-Bromo-5-(tert-butyl)phenylboronic Acid	916747-52-9	95%	1g	$1320	2025-02-19
eNovation Chemicals LLC	Y1198316-1g	2-Bromo-5-(tert-butyl)phenylboronic Acid	916747-52-9	95%	1g	$1320	2025-02-25

Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- Production Method

Production Method 1

3972-65-4

916747-52-9

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid Solvents: Water ; 0 °C
1.2 < 10 °C; 20 h, rt
2.1 Reagents: Sodium dithionite Solvents: 2-Methoxyethanol , Water ; 6 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, reflux
2.3 Reagents: Sodium carbonate Solvents: Water ; pH 7, 0 °C
3.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 10 min, < 5 °C
3.2 Reagents: Potassium iodide Solvents: Water ; 15 min; 15 min, 50 °C; 15 min, 80 °C; 80 °C → 0 °C
3.3 Reagents: Sodium dithionite Solvents: Water ; 0 °C
4.1 Reagents: Bromo(1-methylethyl)magnesium Solvents: Diethyl ether , Tetrahydrofuran ; 2 h, -78 °C
4.2 Reagents: Triisopropyl borate ; overnight, -78 °C → rt
4.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt

Reference

: Oligoindenopyrenes: A New Class of Polycyclic Aromatics

Wegner, Hermann A.; et al, Journal of Organic Chemistry, 2006, 71(24), 9080-9087

Production Method 2

916747-51-8

916747-52-9

Reaction Conditions

1.1 Reagents: Bromo(1-methylethyl)magnesium Solvents: Diethyl ether , Tetrahydrofuran ; 2 h, -78 °C
1.2 Reagents: Triisopropyl borate ; overnight, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt

Reference

: Oligoindenopyrenes: A New Class of Polycyclic Aromatics

Wegner, Hermann A.; et al, Journal of Organic Chemistry, 2006, 71(24), 9080-9087

Production Method 3

916747-52-9

Reaction Conditions

Reference

: Oligoindenopyrenes: A new class of polycyclic aromatics. [Erratum to document cited in CA146:062440]

Wegner, Hermann A.; et al, Journal of Organic Chemistry, 2007, 72(5),

Production Method 4

58164-14-0

916747-52-9

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 10 min, < 5 °C
1.2 Reagents: Potassium iodide Solvents: Water ; 15 min; 15 min, 50 °C; 15 min, 80 °C; 80 °C → 0 °C
1.3 Reagents: Sodium dithionite Solvents: Water ; 0 °C
2.1 Reagents: Bromo(1-methylethyl)magnesium Solvents: Diethyl ether , Tetrahydrofuran ; 2 h, -78 °C
2.2 Reagents: Triisopropyl borate ; overnight, -78 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt

Reference

: Oligoindenopyrenes: A New Class of Polycyclic Aromatics

Wegner, Hermann A.; et al, Journal of Organic Chemistry, 2006, 71(24), 9080-9087

Production Method 5

70729-05-4

916747-52-9

Reaction Conditions

1.1 Reagents: Sodium dithionite Solvents: 2-Methoxyethanol , Water ; 6 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, reflux
1.3 Reagents: Sodium carbonate Solvents: Water ; pH 7, 0 °C
2.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 10 min, < 5 °C
2.2 Reagents: Potassium iodide Solvents: Water ; 15 min; 15 min, 50 °C; 15 min, 80 °C; 80 °C → 0 °C
2.3 Reagents: Sodium dithionite Solvents: Water ; 0 °C
3.1 Reagents: Bromo(1-methylethyl)magnesium Solvents: Diethyl ether , Tetrahydrofuran ; 2 h, -78 °C
3.2 Reagents: Triisopropyl borate ; overnight, -78 °C → rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt

Reference

: Oligoindenopyrenes: A New Class of Polycyclic Aromatics

Wegner, Hermann A.; et al, Journal of Organic Chemistry, 2006, 71(24), 9080-9087

Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- Raw materials

Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- Preparation Products

Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- (916747-52-9)

Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:916747-52-9)2-溴-5-叔丁基苯硼酸

Order Number:LE27027924

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:01

Price ($):discuss personally

Email:18501500038@163.com

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916747-52-9 (Boronic acid, B-[2-bromo-5-(1,1-dimethylethyl)phenyl]- ) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:916747-52-9)2-溴-5-叔丁基苯硼酸

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry